Cas no 192329-81-0 (4-(4-Pyridinyloxy)benzenesulfonyl chloride)

• Product Name: 4-(4-Pyridinyloxy)benzenesulfonyl chloride
• CAS No: 192329-81-0
• MF: C₁₁H₈ClNO₃S
• MW: 269.704120635986
• CID: 1385981
• PubChem ID: 2735258
• Update Time: 2025-05-23

4-(4-Pyridinyloxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(4-pyridinyloxy)-
• 4-(4-pyridyloxy)benzenesulfonyl chloride
• SCHEMBL1656016
• CS-0089125
• 192329-81-0
• D74832
• 4-(Pyridin-4-yloxy)benzene-1-sulfonyl chloride
• 4-(Pyridin-4-yloxy)benzenesulfonyl chloride
• 4-(pyridin-4-yl)oxybenzensulfonyl chloride
• 4-(pyridin-4-yloxy)-benzenesulfonyl chloride
• FFFLYOYQSHCTRS-UHFFFAOYSA-N
• 4-(4-pyridinyloxy)benzenesulfonyl chloride
• 4-(pyridin-4-yloxy)benzene-1-sulfonylchloride
• DB-065775
• 4-(4-Pyridinyloxy)benzenesulfonyl chloride

• Inchi： 1S/C11H8ClNO3S/c12-17(14,15)11-3-1-9(2-4-11)16-10-5-7-13-8-6-10/h1-8H
• InChI Key： FFFLYOYQSHCTRS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 268.99144
• Monoisotopic Mass: 268.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 56.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(4-Pyridinyloxy)benzenesulfonyl chloride

Comprehensive Overview of 4-(4-Pyridinyloxy)benzenesulfonyl chloride (CAS No. 192329-81-0): Properties, Applications, and Industry Relevance

4-(4-Pyridinyloxy)benzenesulfonyl chloride (CAS No. 192329-81-0) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound, characterized by its pyridine and benzenesulfonyl functional groups, has garnered significant attention in recent years due to its versatility in cross-coupling reactions and bioconjugation. Researchers and industry professionals frequently search for terms like "sulfonation reagents," "heterocyclic building blocks," and "CAS 192329-81-0 supplier," reflecting its growing demand in high-value chemical applications.

The molecular structure of 4-(4-Pyridinyloxy)benzenesulfonyl chloride enables its use as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its reactive sulfonyl chloride group facilitates the introduction of sulfonamide moieties, a feature highly sought after in drug discovery and medicinal chemistry. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Common queries such as "eco-friendly sulfonylation methods" and "192329-81-0 solubility data" highlight these evolving priorities.

In material science, this compound serves as a precursor for functionalized polymers and surface modifiers. Its ability to form stable covalent bonds with nucleophiles makes it invaluable for creating tailored coatings and adhesive technologies. Industry reports indicate rising searches for "pyridine-based linkers" and "benzenesulfonyl chloride derivatives," particularly in sectors like electronics and nanotechnology. The compound’s thermal stability and compatibility with photoactive materials further expand its utility in optoelectronic devices.

Analytical studies of CAS 192329-81-0 emphasize its chromatographic behavior and spectroscopic fingerprints, critical for quality control in commercial production. Laboratories frequently reference "HPLC purity analysis" and "NMR characterization" when working with this chemical, underscoring the need for standardized protocols. Recent advancements in automated synthesis platforms have also integrated this compound into high-throughput screening workflows, addressing the demand for "scalable synthetic routes."

From a regulatory perspective, 4-(4-Pyridinyloxy)benzenesulfonyl chloride complies with major chemical inventories (e.g., TSCA, REACH), ensuring its accessibility for global research. However, users increasingly seek information on "handling precautions" and "compatibility with bioreagents," reflecting heightened safety awareness. Innovations in microencapsulation techniques have further enhanced its stability during storage and transport, a topic gaining traction in logistics forums.

The future outlook for this compound remains promising, particularly in targeted drug delivery systems and smart materials. Emerging keywords like "192329-81-0 in click chemistry" and "pyridyl sulfonate probes" signal expanding applications in bioimaging and diagnostics. As industries prioritize molecular diversity and process efficiency, CAS 192329-81-0 continues to solidify its position as a multifunctional chemical asset.